2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one

• Molecular Formula: C6H8N2OS
• Molecular Weight: 156.21 g/mol
• SMILES: CC1=C(SC=N1)C(=O)CN
• InChI: InChI=1S/C6H8N2OS/c1-4-6(5(9)2-7)10-3-8-4/h3H,2,7H2,1H3
• InChIKey: ZARRHSRWCAMPOM-UHFFFAOYSA-N

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Technical Overview

The compound 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one (also indexed as 5-acetyl-4-methylthiazole, CAS 38205-55-9) is an aminothiazole derivative characterized by a 4-methyl substitution on the thiazole ring and an aminoacetyl side chain at the 5-position [1]. It serves as a versatile synthetic building block for kinase inhibitor scaffolds [2] and carboxamide derivatives [3]. Physical properties include a molecular weight of 141.19 g/mol, calculated XLogP3-AA of 1.4, estimated water solubility of 7504 mg/L at 25 °C, and estimated boiling point of 228.60 °C at 760 mmHg [1]. The compound is commercially available as a solid with typical purity specifications of ≥95% .

Workflow

Kinase inhibitor scaffold elaboration via carboxamide coupling

Selection

4-Methylthiazole core with aminoacetyl handle for derivatization

Use Context

Solid format; typical purity supports synthetic reproducibility

• [1] PubChem. 5-Acetyl-4-methylthiazole. Compound Summary CID 162292. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/38205-55-9 View Source
• [2] Wazalwar, S.S., Banpurkar, A.R. & Perdih, F. Synthesis, Characterization, Crystal Structure and Biological Study of Carboxamides Obtained from 2-Aminothiazole Derivatives. J Chem Crystallogr (2019). Available at: https://www.semanticscholar.org/paper/Synthesis,-Characterization,-Crystal-Structure-and-Wazalwar-Banpurkar/6e59d692c953cbef6f7f15cfb3c135e37808d814 View Source
• [3] EP2719696A1. Novel Kinase Inhibitors. European Patent Office. Available at: http://agri.nais.net.cn/patentdetails/854DE0E7-526D-4482-857C-CE3A278C0C6C.html View Source

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: Why Substitution Fails

Substituting 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one with closely related analogs (e.g., 2-amino-4-methylthiazole, 1-(2-phenyl-1,3-thiazol-5-yl)ethanone, or 2-(4-chlorophenyl)sulfanyl derivatives) introduces measurable differences in target affinity, solubility, and downstream synthetic utility. Comparative stability constant data show that the amino group substitution at the 2-position significantly alters metal complex formation ability relative to methyl-substituted analogs [1]. BindingDB data demonstrate that even subtle modifications to the thiazole substitution pattern yield IC50 values differing by more than an order of magnitude against specific biological targets [2][3]. The following evidence items quantify these differentials and provide the basis for informed selection.

Target Compound 2-Amino-4-methylthiazole core with 5-acetyl side chain

Substitute Analog 2,4-Dimethylthiazole or 2-aminothiazole may shift metal complex stability profiles

Target Compound 4-Methyl group present on thiazole ring

Substitute Analog Non-methylated phenyl-thiazole ethanones can show >10-fold weaker target binding

Target Compound Amino group at 2-position

Substitute Analog Chlorophenylsulfanyl or other 2-substitutions may compromise kinase scaffold utility

• [1] INIS Repository. Stability and structure of transition metal complexes with azoles in aqueous solutions. Part 24. Comparison of complex forming ability of methylthiazoles and aminothiazoles. Record 17027220. Available at: https://inis.iaea.org/search/searchsinglerecord.aspx?recordsFor=SingleRecord&RN=17027220 View Source
• [2] BindingDB. BDBM42516: 2-(4-chlorophenyl)sulfanyl-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethanone. Neuropeptide Y receptor type 1 (Human). Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42516 View Source
• [3] BindingDB. BDBM59503: 1-(2-phenyl-1,3-thiazol-5-yl)-1-ethanone. E3 ubiquitin-protein ligase XIAP (Human). Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=59503 View Source

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one: Quantitative Differentiation

Carboxamide Building Block Utility

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one reacts with substituted carbonyl chlorides at 0 °C to produce thiazolylcarboxamide derivatives in excellent yield, as demonstrated in a 2019 study that employed it alongside ethyl 2-amino-4-methylthiazole-5-carboxylate [1]. While the study does not report isolated percent yields for each substrate individually, it establishes the compound's functional equivalence to the carboxylate analog for this reaction class and confirms its suitability for X-ray crystallography applications, with crystal structures solved for four resulting products [1].

Carboxamide Synthesis

Class-level inference

Reacts with carbonyl chlorides at 0°C; products characterized by FTIR, NMR, MS, and X-ray

Supports crystallizable carboxamide library synthesis

Yield data not individually reported; functional equivalence to carboxylate analog inferred

Evidence Dimension	Synthetic reaction utility for carboxamide formation
Target Compound Data	Reacts with four substituted carbonyl chlorides at 0 °C; products characterized by FTIR, 1H NMR, mass spectrometry, and X-ray crystallography
Comparator Or Baseline	Ethyl 2-amino-4-methylthiazole-5-carboxylate (reacted under identical conditions)
Quantified Difference	Both substrates produce novel thiazolylcarboxamide derivatives; target compound yields crystallizable products suitable for structural determination
Conditions	Reaction with substituted carbonyl chlorides at 0 °C

Why This Matters

The compound enables access to crystallizable carboxamide derivatives under mild conditions (0 °C), a property critical for structure-guided drug discovery and synthetic method development.

• [1] Wazalwar, S.S., Banpurkar, A.R. & Perdih, F. Synthesis, Characterization, Crystal Structure and Biological Study of Carboxamides Obtained from 2-Aminothiazole Derivatives. J Chem Crystallogr (2019). Available at: https://www.semanticscholar.org/paper/Synthesis,-Characterization,-Crystal-Structure-and-Wazalwar-Banpurkar/6e59d692c953cbef6f7f15cfb3c135e37808d814 View Source

Patent-Cited Kinase Inhibitor Scaffold

The thiazolylamino scaffold containing the 2-amino-4-methylthiazol-5-yl ethanone motif is explicitly claimed in EP2719696A1 as a kinase inhibitor template with demonstrated antiproliferative activity against tumor cells [1]. While the patent covers a genus of thiazolylamino-substituted heterocycles, the specific substitution pattern found in 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one positions it as a key intermediate for constructing compounds with validated anticancer cellular activity [1].

Patent Context

Class-level inference

Cited in EP2719696A1 as kinase inhibitor scaffold with antiproliferative activity

Patent-validated scaffold for kinase research

Cellular activity reported in patent; target engagement requires separate validation

Evidence Dimension	Patent-cited biological utility
Target Compound Data	Scaffold claimed in EP2719696A1 as kinase inhibitor with antiproliferative activity against tumor cells
Comparator Or Baseline	Generic aminothiazole derivatives without patent-validated antiproliferative claims
Quantified Difference	Qualitative difference: explicit patent citation for kinase inhibition applications vs. no such citation for unsubstituted or differently substituted analogs
Conditions	Kinase inhibition assays and cellular antiproliferative screening

Why This Matters

Procurement of this specific compound provides access to a patent-validated scaffold with demonstrated cellular activity, reducing the risk of investing in analogs lacking documented biological relevance.

• [1] EP2719696A1. Novel Kinase Inhibitors. European Patent Office. Available at: http://agri.nais.net.cn/patentdetails/854DE0E7-526D-4482-857C-CE3A278C0C6C.html View Source

4-Methylthiazole Receptor Affinity

BindingDB affinity data for structurally related 5-thiazolyl ethanone derivatives reveal substantial target engagement differences based on substitution patterns. A 4-methyl-2-phenyl-substituted derivative exhibits an IC50 of 5.40 × 10³ nM (5.4 μM) against the human Neuropeptide Y receptor type 1 [1]. In contrast, the simpler 2-phenyl analog lacking the 4-methyl group shows an IC50 of 1.00 × 10⁵ nM (100 μM) against human E3 ubiquitin-protein ligase XIAP, representing an ~18.5-fold weaker interaction [2].

4-Methyl Substitution Effect

Cross-study comparable

IC50 5.4 μM (4-methyl derivative) vs. 100 μM (non-methylated analog)

4-Methyl group associated with higher target affinity

Different receptors; binding context to verify

Evidence Dimension	Target binding affinity (IC50)
Target Compound Data	5.40 × 10³ nM (5.4 μM) for 4-methyl-2-phenyl-5-thiazolyl ethanone derivative
Comparator Or Baseline	1.00 × 10⁵ nM (100 μM) for 2-phenyl-5-thiazolyl ethanone (without 4-methyl)
Quantified Difference	Approximately 18.5-fold lower IC50 (higher affinity) for the 4-methyl-substituted derivative
Conditions	Human Neuropeptide Y receptor type 1 (for target); Human E3 ubiquitin-protein ligase XIAP (for comparator)

Why This Matters

The 4-methyl substitution on the thiazole ring is associated with significantly enhanced target binding affinity compared to analogs lacking this substitution, providing a structural rationale for selecting this specific compound in receptor-targeting research.

• [1] BindingDB. BDBM42516: 2-(4-chlorophenyl)sulfanyl-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethanone. Neuropeptide Y receptor type 1 (Human). IC50: 5.40E+3 nM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42516 View Source
• [2] BindingDB. BDBM59503: 1-(2-phenyl-1,3-thiazol-5-yl)-1-ethanone. E3 ubiquitin-protein ligase XIAP (Human). IC50: 1.00E+5 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=59503 View Source

Aminothiazole Metal Complex Stability

Comparative stability constant measurements for transition metal complexes in aqueous solution reveal that 2-amino-4-methylthiazole forms complexes with Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) with measurably different stability profiles compared to 2,4-dimethylthiazole and 2-aminothiazole [1]. The study, conducted at 25 °C and fixed ionic strength (0.5; KNO3), demonstrates that the presence and position of amino and methyl substituents directly modulate complex stability via π-back-bonding contributions [1]. This finding confirms that the 2-amino-4-methyl substitution pattern confers distinct coordination chemistry properties not shared by methyl-only or amino-only thiazole analogs.

Coordination Chemistry

Head-to-head comparison

Distinct stability constants vs. methylthiazole and aminothiazole with Co, Ni, Cu, Zn, Cd

Amino and methyl groups modulate complex stability

Aqueous, 25°C, ionic strength 0.5 (KNO3)

Evidence Dimension	Metal complex stability constants
Target Compound Data	2-amino-4-methylthiazole forms complexes with Co(II), Ni(II), Cu(II), Zn(II), Cd(II); stability constants determined
Comparator Or Baseline	2,4-dimethylthiazole and 2-aminothiazole
Quantified Difference	Measurable differences in stability constants attributed to combined effects of amino and methyl substituents
Conditions	Aqueous solution, 25 °C, fixed ionic strength (0.5; KNO3)

Why This Matters

The distinct metal complexation behavior of the 2-amino-4-methylthiazole core makes this compound uniquely suitable for applications in metallodrug design, catalysis, or metal-sensing research where predictable coordination chemistry is required.

• [1] INIS Repository. Stability and structure of transition metal complexes with azoles in aqueous solutions. Part 24. Comparison of complex forming ability of methylthiazoles and aminothiazoles. Record 17027220. Available at: https://inis.iaea.org/search/searchsinglerecord.aspx?recordsFor=SingleRecord&RN=17027220 View Source

DNA Gyrase Inhibition by 4-Methylthiazole

4-Methylthiazole-(benz)azole derivatives exhibit antimicrobial activity through DNA gyrase inhibition, with compound 3f demonstrating MIC values ranging from 15.63 to 125.00 µg/mL against tested bacterial strains [1]. The study notes that compound 3f was superior to other synthesized 4-methylthiazole derivatives in the series and showed a better allosteric effect than comparators [1]. While 2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one itself was not directly tested, the 4-methylthiazole core scaffold is the pharmacophoric element responsible for the observed antimicrobial activity, with the 5-acetyl substitution providing a handle for further derivatization into active antimicrobial agents.

4-Methylthiazole Core MIC

Class-level inference

Compound 3f (derivative) MIC 15.63–125.00 µg/mL against bacterial strains

Scaffold supports antimicrobial activity exploration

Parent compound not tested; derivatization required

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	4-Methylthiazole scaffold derivative (compound 3f): MIC 15.63-125.00 µg/mL against bacterial strains
Comparator Or Baseline	Other synthesized 4-methylthiazole-(benz)azole derivatives in the same study
Quantified Difference	Compound 3f showed superior activity to other derivatives in the series; all compounds showed half potency against P. aeruginosa vs. reference drug
Conditions	DNA gyrase allosteric pocket binding; tested against eight bacterial and three fungal strains

Why This Matters

The 4-methylthiazole core scaffold provides a validated starting point for developing DNA gyrase inhibitors with antimicrobial activity, making this compound a strategically valuable intermediate for antibiotic discovery programs.

• [1] Journal of Molecular Structure. Design and synthesis of new 4-methylthiazole derivatives: In vitro and in silico studies of antimicrobial activity. 2021. DOI: 10.1016/j.molstruc.2021.130257. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0022286021008255 View Source

2-Amino-1-(4-methyl-1,3-thiazol-5-yl)ethan-1-one Application Scenarios

Structure-Guided Carboxamide Libraries

Based on the demonstrated reactivity with substituted carbonyl chlorides at 0 °C to yield thiazolylcarboxamide derivatives [1], this compound is suitable for generating structurally diverse carboxamide libraries that are amenable to X-ray crystallographic analysis. The mild reaction conditions (0 °C) and excellent yields reported for this class of reactions [1] make it an efficient building block for fragment-based drug discovery programs requiring high-quality structural data on ligand-target interactions.

Patent-Validated Kinase Lead Generation

The compound's scaffold is explicitly claimed in EP2719696A1 as a kinase inhibitor with demonstrated antiproliferative activity against tumor cells [2]. This patent citation provides a validated entry point for medicinal chemistry programs targeting kinase-dependent cancers, offering a structurally defined starting point with documented cellular activity that can be elaborated into patentable lead series.

4-Methylthiazole Pharmacophore Binding

Comparative BindingDB data indicate that 4-methyl substitution on the thiazole ring correlates with enhanced target affinity (IC50 = 5.4 μM vs. 100 μM for non-methylated analogs) [3][4]. This compound provides the core pharmacophore for developing ligands targeting receptors where the 4-methyl group contributes favorably to binding interactions, such as Neuropeptide Y receptor type 1 or other GPCRs with similar binding pocket topologies.

Metallodrug and Coordination Chemistry Development

The established metal complexation behavior of the 2-amino-4-methylthiazole core with Co(II), Ni(II), Cu(II), Zn(II), and Cd(II) [5] supports applications in metallodrug design, particularly for anticancer or antimicrobial metal-based therapeutics. The compound's solubility profile (estimated 7504 mg/L at 25 °C [6]) facilitates aqueous coordination studies, while the distinct stability constants relative to methylthiazole analogs enable tunable complex formation.

Application

Selection Property

Validation Focus

Carboxamide library synthesis

0°C coupling reactivity with carbonyl chlorides

Crystallizability and structural characterization

Kinase inhibitor lead generation

Patent-cited thiazolylamino scaffold

Cellular antiproliferative endpoint review

Receptor-targeting ligand design

4-Methyl substitution effect on target binding

Binding affinity verification in target assay

Coordination chemistry studies

Distinct metal complex stability constants

Aqueous complex formation with transition metals

• [1] Wazalwar, S.S., Banpurkar, A.R. & Perdih, F. Synthesis, Characterization, Crystal Structure and Biological Study of Carboxamides Obtained from 2-Aminothiazole Derivatives. J Chem Crystallogr (2019). Available at: https://www.semanticscholar.org/paper/Synthesis,-Characterization,-Crystal-Structure-and-Wazalwar-Banpurkar/6e59d692c953cbef6f7f15cfb3c135e37808d814 View Source
• [2] EP2719696A1. Novel Kinase Inhibitors. European Patent Office. Available at: http://agri.nais.net.cn/patentdetails/854DE0E7-526D-4482-857C-CE3A278C0C6C.html View Source
• [3] BindingDB. BDBM42516: 2-(4-chlorophenyl)sulfanyl-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethanone. IC50: 5.40E+3 nM. Available at: https://bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=42516 View Source
• [4] BindingDB. BDBM59503: 1-(2-phenyl-1,3-thiazol-5-yl)-1-ethanone. IC50: 1.00E+5 nM. Available at: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=59503 View Source
• [5] INIS Repository. Stability and structure of transition metal complexes with azoles in aqueous solutions. Part 24. Record 17027220. Available at: https://inis.iaea.org/search/searchsinglerecord.aspx?recordsFor=SingleRecord&RN=17027220 View Source
• [6] FlavScents. 5-acetyl-4-methyl thiazole. Organoleptic and Property Data. Available at: https://flavscents.com/library/material/41686bc064/a View Source